Cas no 70786-42-4 (3-(2-methoxyphenoxy)propanenitrile)
70786-42-4 structure
Product Name:3-(2-methoxyphenoxy)propanenitrile
CAS No:70786-42-4
MF:C10H11NO2
MW:177.199842691422
MDL:MFCD03150762
CID:546688
PubChem ID:2133913
Update Time:2025-04-19
3-(2-methoxyphenoxy)propanenitrile Chemical and Physical Properties
Names and Identifiers
-
- Propanenitrile, 3-(2-methoxyphenoxy)-
- 3-(2-Methoxyphenoxy)propanenitrile
- MFCD03150762
- AKOS000206653
- DTXSID30366681
- CS-0235824
- EN300-16185
- 70786-42-4
- Z54337532
- 3-(2-methoxyphenoxy)propanenitrile
-
- MDL: MFCD03150762
- Inchi: 1S/C10H11NO2/c1-12-9-5-2-3-6-10(9)13-8-4-7-11/h2-3,5-6H,4,8H2,1H3
- InChI Key: ZHOBJDTXXGTSDQ-UHFFFAOYSA-N
- SMILES: O(CCC#N)C1C=CC=CC=1OC
Computed Properties
- Exact Mass: 177.07903
- Monoisotopic Mass: 177.078978594g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 185
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 42.2Ų
Experimental Properties
- PSA: 42.25
3-(2-methoxyphenoxy)propanenitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Apollo Scientific | OR962605-1g |
3-(2-Methoxyphenoxy)propanenitrile |
70786-42-4 | 95% | 1g |
£200.00 | 2023-09-02 | |
| Enamine | EN300-16185-0.05g |
3-(2-methoxyphenoxy)propanenitrile |
70786-42-4 | 95% | 0.05g |
$64.0 | 2023-06-04 | |
| Enamine | EN300-16185-0.1g |
3-(2-methoxyphenoxy)propanenitrile |
70786-42-4 | 95% | 0.1g |
$66.0 | 2023-06-04 | |
| Enamine | EN300-16185-0.25g |
3-(2-methoxyphenoxy)propanenitrile |
70786-42-4 | 95% | 0.25g |
$92.0 | 2023-06-04 | |
| Enamine | EN300-16185-0.5g |
3-(2-methoxyphenoxy)propanenitrile |
70786-42-4 | 95% | 0.5g |
$175.0 | 2023-06-04 | |
| Enamine | EN300-16185-1.0g |
3-(2-methoxyphenoxy)propanenitrile |
70786-42-4 | 95% | 1g |
$256.0 | 2023-06-04 | |
| Enamine | EN300-16185-2.5g |
3-(2-methoxyphenoxy)propanenitrile |
70786-42-4 | 95% | 2.5g |
$503.0 | 2023-06-04 | |
| Enamine | EN300-16185-5.0g |
3-(2-methoxyphenoxy)propanenitrile |
70786-42-4 | 95% | 5g |
$743.0 | 2023-06-04 | |
| Enamine | EN300-16185-10.0g |
3-(2-methoxyphenoxy)propanenitrile |
70786-42-4 | 95% | 10g |
$1101.0 | 2023-06-04 | |
| abcr | AB313319-1g |
3-(2-Methoxyphenoxy)propanenitrile; . |
70786-42-4 | 1g |
€436.00 | 2025-04-16 |
3-(2-methoxyphenoxy)propanenitrile Related Literature
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
70786-42-4 (3-(2-methoxyphenoxy)propanenitrile) Related Products
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